Methyl 2-(5-bromonaphthalen-1-yl)acetate

• IUPAC Name: methyl 2-(5-bromonaphthalen-1-yl)acetate
• InChI: InChI=1S/C13H11BrO2/c1-16-13(15)8-9-4-2-6-11-10(9)5-3-7-12(11)14/h2-7H,8H2,1H3
• InChI Key: LQSUXOMSRWNKMC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=C2C=CC=C(C2=CC=C1)Br
• Molecular Formula: C13H11BrO2
• Molecular Weight: 279.13 g/mol

Description

“Methyl 2-(5-bromonaphthalen-1-yl)acetate” is a chemical compound with the CAS Number: 14311-35-4. It has a molecular weight of 279.13. The IUPAC name for this compound is methyl (5-bromo-1-naphthyl)acetate. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “Methyl 2-(5-bromonaphthalen-1-yl)acetate” is 1S/C13H11BrO2/c1-16-13(15)8-9-4-2-6-11-10(9)5-3-7-12(11)14/h2-7H,8H2,1H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“Methyl 2-(5-bromonaphthalen-1-yl)acetate” is a powder that is stored at room temperature. It has a molecular weight of 279.13.

Scientific Research Applications

Synthesis and Material Science Applications

• Crystal Structure Exploration : The study of crystal structures of compounds related to Methyl 2-(5-bromonaphthalen-1-yl)acetate, such as methyl 2-[5-(2-hydroxyphenyl)-2H-tetrazol-2-yl]acetate, reveals insights into the molecular arrangements and potential material applications of these compounds (S. Lee, J. Ryu, & Junseong Lee, 2017).

• Synthetic Methodologies : Research on the preparation of related compounds, like methyl 2-hydroxy-2,2-di(thiophen-2-yl)acetate, through Grignard reactions, underscores the chemical versatility and potential for generating drug intermediates and materials (W. Min, 2015).

Medicinal Chemistry Applications

• Antimicrobial Studies : A series of new 1,3,4-oxadiazole derivatives bearing a bromonaphthalene moiety, closely related to the chemical structure of interest, have been synthesized and evaluated for their antimicrobial properties. Some compounds exhibited good activity, highlighting the potential of Methyl 2-(5-bromonaphthalen-1-yl)acetate derivatives in developing new antimicrobial agents (A. N. Mayekar et al., 2010).

• Cancer Research : The synthesis and evaluation of tetrahydro-β-carboline derivatives, incorporating a bromonaphthalene group similar to Methyl 2-(5-bromonaphthalen-1-yl)acetate, for anticancer and chemopreventive activities reveal promising leads for further development as therapeutic agents (Mingming Zhang et al., 2018).

Safety and Hazards

This compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. These indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501. These statements provide guidance on how to handle and store the compound safely.